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Introduction
Bromotrifluoromethane (CBrF3), also known as Halon 1301, is a synthetic gaseous

halocarbon. Historically, it was widely used as a highly effective fire suppressant and

refrigerant. Due to its impact on the ozone layer, its production and use have been significantly

curtailed under the Montreal Protocol. However, understanding its physical and chemical

properties, including its solubility in various solvents, remains crucial for environmental fate

modeling, toxicological studies, and potential niche applications in research and synthesis. This

technical guide provides a comprehensive overview of the solubility of CBrF3 in both inorganic

and organic solvents, details relevant experimental methodologies, and presents a logical

framework for understanding the factors governing its solubility.

Core Concepts in CBrF3 Solubility
The solubility of CBrF3 is governed by its molecular structure and the resulting intermolecular

forces. Key characteristics influencing its solubility include:

Polarity: CBrF3 possesses a significant dipole moment due to the high electronegativity of

the fluorine atoms and the presence of the bromine atom, making it a polar molecule.[1]

Hydrophobicity: Despite its polarity, the trifluoromethyl group imparts a degree of

hydrophobicity, which can limit its solubility in highly polar solvents such as water.[1]
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Intermolecular Forces: As a gas under standard conditions, the dissolution of CBrF3 in a

liquid solvent involves overcoming the kinetic energy of the gas molecules and establishing

solute-solvent interactions. These interactions are primarily dipole-dipole forces and London

dispersion forces.

Quantitative Solubility Data
Quantitative data on the solubility of CBrF3 in a wide range of organic solvents is not

extensively available in publicly accessible literature. The existing data primarily focuses on its

solubility in water and its qualitative behavior in some organic solvents.

Solubility in Inorganic Solvents
The most well-documented inorganic solvent for CBrF3 is water.

Solvent Formula Temperature (°C) Solubility

Water H₂O 20-25 0.03% (w/w)[2][3]

≈ 0.3 g/L

Table 1: Quantitative Solubility of CBrF3 in Water.

Solubility in Organic Solvents
While precise quantitative data is scarce, qualitative descriptions and some specific data points

are available.
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Solvent Formula Solubility Notes

Chloroform CHCl₃ Soluble
No quantitative value

found.

Chlorinated

Hydrocarbons
Various Generally Soluble

CBrF3 is reported to

be soluble in many

chlorinated

hydrocarbons.

Polar Organic

Solvents

Alcohols, Ketones,

Ethers
More Soluble

Tends to be more

soluble in these than

in nonpolar solvents.

[1]

Nonpolar Organic

Solvents
e.g., Hexane, Toluene Less Soluble

Expected to have

lower solubility

compared to polar

organic solvents.

Table 2: Qualitative and Specific Solubility of CBrF3 in Organic Solvents.

Experimental Protocols for Determining Gas
Solubility
While specific experimental protocols for determining the solubility of CBrF3 were not found in

the reviewed literature, several general methods are commonly employed for measuring the

solubility of gases in liquids. These methods can be adapted for CBrF3.

Volumetric Method
This classic method involves bringing a known volume of the gas into contact with a known

volume of the degassed solvent in a thermostated vessel at a constant pressure.

Methodology:

Degassing the Solvent: The solvent is first degassed to remove any dissolved air, typically by

vacuum, sonication, or sparging with an inert gas.
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Introduction of Gas and Liquid: A precisely measured volume of the degassed liquid is

introduced into a gas burette or a similar calibrated vessel. A known volume of CBrF3 gas is

then introduced into the vessel.

Equilibration: The gas and liquid are brought to equilibrium by vigorous shaking or stirring.

The temperature of the system is maintained at a constant value using a water bath.

Volume Measurement: Once equilibrium is reached (i.e., no further change in volume is

observed), the final volume of the gas is measured.

Calculation: The volume of gas dissolved is determined by the difference between the initial

and final gas volumes, corrected for the vapor pressure of the solvent. The solubility can

then be expressed in various units, such as mole fraction or Bunsen coefficient.

Gas Chromatography (GC) Method
Gas chromatography offers a rapid and sensitive method for determining gas solubility.

Methodology:

Equilibration: A known volume of the solvent is placed in a sealed vial, and a known amount

of CBrF3 is introduced into the headspace. The vial is then equilibrated at a constant

temperature with agitation.

Headspace Analysis: A sample of the headspace gas is withdrawn using a gas-tight syringe

and injected into a gas chromatograph.

Concentration Determination: The concentration of CBrF3 in the headspace is determined by

comparing the peak area to a calibration curve.

Calculation: The amount of CBrF3 dissolved in the liquid phase is calculated by mass

balance, knowing the initial amount of gas introduced and the concentration in the

headspace. The solubility is then calculated.

Gravimetric Method
This method involves directly measuring the mass of the absorbed gas.
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Methodology:

Sorption Cell: A known mass of the solvent is placed in a high-pressure sorption cell.

Gas Introduction: CBrF3 is introduced into the cell at a specific pressure.

Mass Measurement: The increase in mass of the solvent due to the dissolved gas is

measured using a sensitive microbalance.

Equilibrium: The measurement is taken after the system has reached equilibrium, indicated

by a stable mass reading.

Calculation: The solubility is calculated directly from the mass of dissolved gas and the mass

of the solvent.

Factors Influencing CBrF3 Solubility
The solubility of CBrF3 is a multifactorial property. The following diagram illustrates the key

factors and their relationships.

Factors Influencing CBrF3 Solubility
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A diagram illustrating the interplay of factors that determine the solubility of CBrF3.

Explanation of Factors:
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Solute Properties (CBrF3):

Polarity: As a polar molecule, CBrF3 will generally have higher solubility in polar solvents

due to favorable dipole-dipole interactions.

Molecular Size and Shape: The size of the CBrF3 molecule affects the energy required to

create a cavity in the solvent.

Polarizability: The ease with which the electron cloud of CBrF3 can be distorted influences

the strength of London dispersion forces.

Solvent Properties:

Polarity: The principle of "like dissolves like" is paramount. Polar solvents will more readily

dissolve polar solutes like CBrF3.

Molecular Structure: The ability of the solvent to form hydrogen bonds (which CBrF3

cannot do) or the presence of steric hindrance can affect solubility.

System Conditions:

Temperature: For gases, solubility in liquids generally decreases with increasing

temperature, as the higher kinetic energy of the solute molecules allows them to escape

from the solution more easily. However, for some systems, solubility can increase with

temperature.[1]

Pressure: According to Henry's Law, the solubility of a gas in a liquid is directly

proportional to the partial pressure of that gas above the liquid. Therefore, increasing the

pressure of CBrF3 will increase its solubility.

Conclusion
This technical guide has summarized the available information on the solubility of

Bromotrifluoromethane (CBrF3). While quantitative data is limited, a clear understanding of

its solubility can be derived from its physicochemical properties. CBrF3 is a polar molecule with

limited solubility in water but is expected to be more soluble in polar organic solvents and

chlorinated hydrocarbons. The determination of its solubility can be achieved through
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established experimental protocols such as volumetric, gas chromatographic, and gravimetric

methods. The solubility is ultimately a function of the interplay between the properties of CBrF3,

the chosen solvent, and the system's temperature and pressure. Further experimental work is

needed to provide a more comprehensive quantitative dataset of CBrF3 solubility in a wider

range of organic and inorganic solvents.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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